Cas no 1643-73-8 (Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI))

• Product Name: Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI)
• CAS No: 1643-73-8
• MF: C₇H₆ClFMg
• MW: 168.87894487381
• MDL: MFCD01319898
• CID: 138539
• PubChem ID: 24880140
• Update Time: 2025-10-21

Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI)
• 4-FLUOROBENZYLMAGNESIUM CHLORIDE
• 4-Fluorobenzylmagnesium chloride, 0.25 M solution in diethyl ether, in resealable bottle
• 4-Fluorobenzylmagnesium chloride, 0.25 M solution in diethyl ether, SpcSeal
• 4-Fluorobenzylmagnesium chloride 0.25M solution in THF
• 4-FluorobenzylMagnesiuM chloride, 0.25M solution in THF, AcroSeal
• 4-FluorobenzylMagnesiuM chloride, 0.50M in 2-MeTHF
• magnesium,1-fluoro-4-methanidylbenzene,chloride
• Chloro(p-fluorobenzyl)magnesium
• p-Fluorobenzylmagnesium chloride
• p-Fluorophenylmethylmagnesium chloride
• 4-fluorobenzylmagnesium chloride solution
• 4-Fluorobenzylmagnesium chloride 0.25 in THF
• 4-Fluorobenzylmagnesium chloride 0.25M in THF
• 4-Fluorobenzylmagnesium Chloride 1.0 M In Diethyl Ether
• 4-Fluorobenzylmagnesium chloride,0.25M solution in THF
• 4-Fluorobenzylmagnesium chloride, 0.25M (4.5% w/w) in THF
• Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI)
• (4-fluoro)benzylmagnesium chloride
• 4-Fluorobenzylmagnesium chloride 0.25 M in Tetrahydrofuran
• 4-Fluorobenzylmagnesium chloride, 0.25 M in THF
• (4-fluorobenzyl)magnesium chloride
• 4-fluorobenzylmagnesiumchloride
• PQDGQUPDDGUKLP-UHFFFAOYSA-M
• 1643-73-8
• Magnesium,chloro[(4-fluorophenyl)methyl]-(9ci)
• 4-Fluorobenzylmagnesium chloride, 0.50 M in 2-MeTHF
• 4-Fluorobenzylmagnesium chloride, 0.50 M in Ether
• 4-fluorobenzyl magnesium chloride
• SCHEMBL467321
• J-010134
• AKOS015910655
• MFCD01319898
• chloro[(4-fluorophenyl)methyl]magnesium

• MDL： MFCD01319898
• Inchi： 1S/C7H6F.ClH.Mg/c1-6-2-4-7(8)5-3-6;;/h2-5H,1H2;1H;/q-1;;+2/p-1
• InChI Key： JHMNJUQVLPODJN-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].FC1C=CC(=CC=1)[CH2-]

Computed Properties

• Exact Mass: 167.99900
• Monoisotopic Mass: 167.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 72
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.910 g/mL at 25 °C(lit.)
• Boiling Point: 65 °C(lit.)
• Flash Point: Degrees Fahrenheit:<1.4°F
  Degrees Celsius:<-17°C
  
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 2.83090
• Solubility: Not determined
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.25 M in THF

Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37/38-40
• Safety Instruction： 9-16-29-33-45-36/37/39-26-23
• Hazardous Material Identification：
• Risk Phrases：R12
• Safety Term：S9-16-29-33-45-36/37/39-26-23
• HazardClass：3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Magnesium,chloro[(4-fluorophenyl)methyl]- (9CI)

Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) - CAS No. 1643-73-8: An Overview

Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI), also known by its CAS number 1643-73-8, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This organometallic compound is characterized by its unique structure, which includes a magnesium center coordinated to a chloro[(4-fluorophenyl)methyl] ligand. The compound's structure and properties make it an interesting candidate for various applications, particularly in the development of new drugs and materials.

The chloro[(4-fluorophenyl)methyl] ligand is a key feature of this compound, contributing to its reactivity and potential biological activity. The presence of the fluorine atom in the phenyl ring can significantly influence the compound's electronic properties, making it more suitable for specific chemical reactions and interactions. This is particularly relevant in the context of drug design, where subtle changes in molecular structure can lead to significant improvements in pharmacological properties.

Recent research has highlighted the importance of organometallic compounds like Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry explored the use of similar organometallic compounds as catalysts in the synthesis of bioactive molecules. The results showed that these compounds could facilitate the formation of complex structures with high stereoselectivity and yield, which are crucial for drug efficacy and safety.

In addition to its potential in drug synthesis, Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) has been investigated for its role in materials science. A recent study published in Advanced Materials demonstrated that organometallic compounds with similar structures could be used to create novel materials with enhanced mechanical and optical properties. These materials have potential applications in areas such as electronics, sensors, and energy storage devices.

The synthesis of Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) typically involves several steps, including the formation of the chloro[(4-fluorophenyl)methyl] ligand and its subsequent coordination to magnesium. The process requires careful control of reaction conditions to ensure high purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography are often employed to characterize the final product and confirm its structure.

One of the key challenges in working with Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) is its sensitivity to air and moisture. To maintain its stability and reactivity, it is often stored under inert conditions such as dry nitrogen or argon atmospheres. Researchers must also take precautions to handle the compound safely due to its reactivity with water and other common laboratory solvents.

The biological activity of Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) has been a subject of interest in recent years. Studies have shown that organometallic compounds with similar structures can exhibit various biological effects, including anti-inflammatory and anticancer properties. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain organometallic compounds could inhibit the growth of cancer cells by interfering with key signaling pathways.

Despite its potential benefits, the use of Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) in pharmaceutical applications requires thorough safety assessments. Preclinical studies are essential to evaluate the compound's toxicity, pharmacokinetics, and potential side effects. These studies help ensure that any new drug candidates derived from this compound are safe and effective for human use.

In conclusion, Magnesium, chloro[(4-fluorophenyl)methyl]- (9CI) is a versatile organometallic compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an attractive candidate for various applications, from drug synthesis to advanced material development. Ongoing research continues to uncover new possibilities for this intriguing compound, highlighting its importance in modern scientific endeavors.